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Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415 Get Quote

An In-depth Technical Guide to the Safety and Hazards of Isoamyl Butyrate (CAS Number:

106-27-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard profile of

isoamyl butyrate (CAS No. 106-27-4), a widely used flavoring and fragrance agent. The

information is compiled from various safety data sheets, toxicological databases, and

regulatory assessments to assist researchers, scientists, and drug development professionals

in the safe handling and use of this substance.

Chemical and Physical Properties
Isoamyl butyrate is a clear, colorless liquid with a strong, fruity odor reminiscent of bananas or

apricots.[1] It is synthesized by the esterification of isoamyl alcohol with butyric acid.[1] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₁₈O₂ [2][3][4][5]

Molecular Weight 158.24 g/mol [2][3][4]

Appearance Clear, colorless liquid [1][2][5]

Odor
Strong, fruity (apricot, banana,

pineapple-like)
[1]

Boiling Point 179 - 185 °C [2][3][4]

Melting Point -73.2 °C [3][4][5]

Flash Point 58 - 59 °C [2][4]

Density 0.861 - 0.88 g/cm³ at 20-25 °C [2][3][4][5]

Vapor Pressure 0.95 - 1.1 hPa at 20 °C [4][6]

Vapor Density 5.4 (air = 1) [6]

Solubility in Water 118 mg/L at 25 °C (Insoluble) [3]

Solubility in Organic Solvents
Soluble in alcohol and most

fixed oils
[1]

log P (Octanol/Water Partition

Coefficient)
3.25 - 3.99 [2][7]

Toxicological Profile
Isoamyl butyrate exhibits low acute systemic toxicity. The primary health concerns are related

to its irritant properties upon direct contact and its flammability.

Acute Toxicity
The acute toxicity values for isoamyl butyrate are presented in the following table.
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Endpoint Species Route Value (LD₅₀) Reference(s)

Acute Toxicity Rat Oral
> 5000 - 12,210

mg/kg bw
[6][8]

Acute Toxicity Rabbit Dermal > 5000 mg/kg bw [6][8]

Irritation and Sensitization
Endpoint Finding Remarks Reference(s)

Skin Irritation Causes skin irritation

Classified as a skin

irritant (Category 2).[6]

[7][9] An in vitro

human epidermis

model assay (OECD

439) found it not to be

irritating.[8]

[6][7][8][9]

Eye Irritation
Causes serious eye

irritation

Classified as an eye

irritant (Category 2A).

[6][7][9] A study in

rabbits (OECD 405)

found it not to be

irritating.[8]

[6][7][8][9]

Respiratory Irritation
May cause respiratory

irritation

May cause irritation to

the respiratory system

upon inhalation.[6]

[6]

Skin Sensitization
Not considered a skin

sensitizer

The Research

Institute for Fragrance

Materials (RIFM)

concluded it does not

present a concern for

skin sensitization

based on existing data

and read-across to

isoamyl acetate.[8]

[8]
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Repeated Dose Toxicity
A 90-day study in rats given isoamyl butyrate by oral gavage showed no adverse effects at a

dose of 1000 mg/kg bw/day.[8] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) established a No-Observed-Effect Level (NOEL) of 10,000 mg/kg in food from short-

term studies.[8]

Genotoxicity and Carcinogenicity
Endpoint Finding Remarks Reference(s)

Genotoxicity
No concern for

genetic toxicity

Negative in an Ames

test (OECD 471) and

an in vivo

micronucleus test

(OECD 474).[8]

[8]

Carcinogenicity No data available

No carcinogenicity

studies were

identified.

[8]

Reproductive and Developmental Toxicity
No data on reproductive and developmental toxicity were identified.[8]

Hazard Identification and Classification
Isoamyl butyrate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[9][10]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[9]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[7][9]

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects.[7]

Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological assessment of isoamyl butyrate are not

publicly available. However, studies have been conducted in accordance with established

OECD guidelines. The general methodologies for key toxicological endpoints are outlined

below.

General Workflow for Safety Assessment
The safety assessment of a chemical substance like isoamyl butyrate typically follows a

structured workflow to determine its potential hazards.
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Phase 1: Data Gathering & In Silico Analysis

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing (if necessary)

Phase 4: Risk Assessment & Classification

Literature Review &
Existing Data Analysis

QSAR & In Silico
Toxicity Prediction

Hazard Identification

Genotoxicity Assays
(e.g., Ames Test - OECD 471)

Skin/Eye Irritation Assays
(e.g., OECD 439, 405)

Acute Toxicity Studies
(Oral, Dermal - e.g., OECD 401, 402)

If in vitro positive or inconclusive

Repeated Dose Toxicity
(e.g., 90-day study - OECD 408)

Reproductive/Developmental
Toxicity Screening

Dose-Response Assessment

Exposure Assessment

Risk Characterization & GHS Classification

Click to download full resolution via product page

Caption: General experimental workflow for chemical safety assessment.
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Logical Relationship of Hazards and Precautions
The identified hazards of isoamyl butyrate necessitate specific safety precautions and

handling procedures. The logical flow from its intrinsic properties to required safety measures is

depicted below.

Intrinsic Properties

Hazards

Required Precautions & Controls

Flash Point: 58-59°C

Flammable Liquid
(GHS Category 3)

Irritant to Skin, Eyes,
and Respiratory Tract

Health Hazard
(Irritation)

Keep away from heat, sparks,
open flames, and hot surfaces.

Use in a well-ventilated area.
Ground/bond container and receiving equipment.

Store in a cool, well-ventilated place.
Keep container tightly closed.

Wear protective gloves,
eye protection, and face protection.

Click to download full resolution via product page

Caption: Logical relationship between properties, hazards, and precautions.

Fire and Explosion Hazards
Isoamyl butyrate is a flammable liquid and its vapor can form explosive mixtures with air.
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Parameter Information Reference(s)

Flash Point 58 - 59 °C [2][4]

Flammability
Flammable liquid and vapor

(GHS Category 3)
[6][9]

Explosive Limits Not available [6]

Suitable Extinguishing Media
Carbon dioxide (CO₂), foam,

dry powder
[4]

Unsuitable Extinguishing

Media

No limitations specified in

some sources
[4]

Hazardous Combustion

Products
Carbon oxides

Special Firefighting

Procedures

Wear self-contained breathing

apparatus. Use water spray to

cool unopened containers.

[4]

Stability and Reactivity
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Parameter Information Reference(s)

Reactivity

Stable and non-reactive under

normal conditions of use,

storage, and transport.

[6]

Chemical Stability
Stable under normal

conditions.
[4][7]

Possibility of Hazardous

Reactions

Hazardous polymerization will

not occur.
[7]

Conditions to Avoid

Heat, sparks, open flames,

and other ignition sources.

Temperatures exceeding the

flash point.

[6][7]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, fats,

resins, various plastics, oils.

[4]

Handling and Storage
Handling: Keep away from heat, sparks, and open flames.[6] Use non-sparking tools and

take precautionary measures against static discharge.[4] Use in a well-ventilated area.[6]

Avoid breathing vapor or mist.[6] Wash hands thoroughly after handling.[4] Wear appropriate

personal protective equipment (PPE), including protective gloves and eye/face protection.[6]

Storage: Store in a cool, well-ventilated place.[6] Keep the container tightly closed.[4][6]

Store locked up.[6]

Environmental Hazards
Isoamyl butyrate is classified as harmful to aquatic life with long-lasting effects (H412).[7][11]

It is recommended to prevent its release into the environment and to dispose of the substance

and its container in accordance with local, regional, national, and international regulations.[6]

The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB).[7]
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Regulatory Information
Isoamyl butyrate is widely approved for use as a flavoring agent in food by various regulatory

bodies.

FDA (U.S. Food and Drug Administration): Listed under 21 CFR 172.515 as a synthetic

flavoring substance.[3]

FEMA (Flavor and Extract Manufacturers Association): FEMA number 2060; Generally

Recognized as Safe (GRAS).[2][3]

JECFA (Joint FAO/WHO Expert Committee on Food Additives): Concluded no safety

concern at current levels of intake when used as a flavoring agent. A group Acceptable Daily

Intake (ADI) of 0-3 mg/kg bw for isoamyl acetate and isoamyl butyrate (expressed as

isoamyl alcohol) was maintained.[3]

Conclusion
Isoamyl butyrate (CAS 106-27-4) has a well-characterized safety profile. Its primary hazards

are related to its flammability and its potential to cause skin, eye, and respiratory irritation upon

direct contact. It exhibits low acute systemic toxicity and is not considered to be a skin

sensitizer or genotoxic. Safe handling practices, including the use of appropriate personal

protective equipment and engineering controls to mitigate fire and irritation risks, are essential.

Its widespread approval for use as a food additive by major regulatory agencies underscores

its safety when used under intended conditions. This guide provides a foundation for a

comprehensive risk assessment in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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